Cas no 2228827-92-5 (4-(2-bromo-4,5-difluorophenyl)-1H-imidazole)

• Product Name: 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole
• CAS No: 2228827-92-5
• MF: C₉H₅BrF₂N₂
• MW: 259.050207853317
• CID: 5569571
• PubChem ID: 165641527
• Update Time: 2025-10-19

4-(2-bromo-4,5-difluorophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2228827-92-5
• 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole
• EN300-1924046

• Inchi： 1S/C9H5BrF2N2/c10-6-2-8(12)7(11)1-5(6)9-3-13-4-14-9/h1-4H,(H,13,14)
• InChI Key： RYVRTHARFROVIP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1=CN=CN1)F)F

Computed Properties

• Exact Mass: 257.96042g/mol
• Monoisotopic Mass: 257.96042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Additional information on 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole

4-(2-Bromo-4,5-Difluorophenyl)-1H-Imidazole: A Promising Compound in Medicinal Chemistry

4-(2-Bromo-4,5-difluorophenyl)-1H-imidazole (CAS No. 2228827-92-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties. The presence of a bromo and difluoro substituent on the phenyl ring adds to its chemical diversity and enhances its pharmacological potential.

The structural characteristics of 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole are noteworthy. The imidazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which can form hydrogen bonds and interact with various biological targets. The bromo and difluoro substituents on the phenyl ring introduce additional electronic and steric effects, making the compound more versatile in terms of its interactions with biological systems. These features make it an attractive candidate for drug development, particularly in the areas of cancer therapy and infectious diseases.

Recent research studies have highlighted the potential of 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole in various therapeutic contexts. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antitumor activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and survival. Specifically, the compound was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many types of cancer.

In addition to its antitumor properties, 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole has shown promise in combating infectious diseases. A study conducted by researchers at a leading pharmaceutical company revealed that the compound has significant antibacterial activity against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism behind this activity is believed to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism.

The synthesis of 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole has been well-documented in the literature. A common synthetic route involves the reaction of 2-bromo-4,5-difluorobenzaldehyde with glyoxal in the presence of ammonia to form the imidazole ring. This method is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings. The purity and quality of the synthesized compound can be ensured through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

The pharmacokinetic properties of 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole have also been extensively studied. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, it exhibits low toxicity in animal models, suggesting a favorable safety profile for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole in human subjects. Early-phase trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.

In conclusion, 4-(2-bromo-4,5-difluorophenyl)-1H-imidazole (CAS No. 2228827-92-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.